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Compound of Interest

Compound Name: Bornylene

Cat. No.: B1203257

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling Bornylene, including personal protective equipment (PPE) recommendations,
operational protocols, and disposal plans to ensure the well-being of all personnel.

Essential Safety Information at a Glance

Bornylene, also known as Norbornylene or 2-Norbornene, is a flammable solid that requires
careful handling to prevent irritation and ensure safety.[1][2] Adherence to proper safety
protocols is crucial when working with this compound.

Physical & Chemical Properties Data

Appearance White solid

Flash Point -15°C[1] (77°F / 25°C)[3]

Melting Point 113°C[3][4]

Boiling Point 146°C - 147°C at 760 mmHg[3][4]
Molecular Formula C7H10[2]

Molecular Weight 94.15 g/mol [2]

Personal Protective Equipment (PPE)
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When handling Bornylene, a comprehensive selection of personal protective equipment is
necessary to minimize exposure and ensure personal safety.

PPE Category Recommended Equipment  Rationale

) To protect eyes from potential
) Chemical splash goggles or _
Eye Protection splashes which may cause

safety glasses.[1][5] irritation.[1][2]

To prevent skin contact which
] Impervious, chemical-resistant  may cause irritation.[1][2] It is
Hand Protection ) )
gloves.[5] important to inspect gloves

before use.[5]

] Protective work clothing or a To protect the skin and clothing
Body Protection o
laboratory coat.[5][6] from contamination.

Use a suitable respirator when
) ) high concentrations are To prevent respiratory tract
Respiratory Protection o o ] )
present or with inadequate irritation from inhalation.[1][2]

ventilation.[5][6]

Facilities that store or use Bornylene should be equipped with an eyewash station and a
safety shower.[1]

Operational Protocols for Safe Handling

Proper handling and storage procedures are critical to maintaining a safe laboratory
environment when working with Bornylene.

Handling:
¢ Avoid contact with eyes, skin, and clothing.[1]
» Do not breathe in dust, vapor, mist, or gas.[1]

e Use only in a well-ventilated area or under a chemical fume hood with an average face
velocity of at least 100 feet per minute.[1][5]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1203257?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/66955.pdf
https://www.americanelements.com/print/view/pdf/products_sds/block_1?view_args[]=50916
https://pim-resources.coleparmer.com/sds/66955.pdf
https://dept.harpercollege.edu/chemistry/msds/Norbornylene.pdf
https://www.americanelements.com/print/view/pdf/products_sds/block_1?view_args[]=50916
https://pim-resources.coleparmer.com/sds/66955.pdf
https://dept.harpercollege.edu/chemistry/msds/Norbornylene.pdf
https://www.americanelements.com/print/view/pdf/products_sds/block_1?view_args[]=50916
https://www.americanelements.com/print/view/pdf/products_sds/block_1?view_args[]=50916
https://pub-mediabox-storage.rxweb-prd.com/exhibitor/products/exh-8494cdc2-80ed-4035-9ac3-bb004564d98f/product-documents/pro-b981b50b-a841-4482-893e-fcb1dc94dbf9/59f66d4b-b322-4a79-9599-7ed33df51163.pdf
https://www.americanelements.com/print/view/pdf/products_sds/block_1?view_args[]=50916
https://pub-mediabox-storage.rxweb-prd.com/exhibitor/products/exh-8494cdc2-80ed-4035-9ac3-bb004564d98f/product-documents/pro-b981b50b-a841-4482-893e-fcb1dc94dbf9/59f66d4b-b322-4a79-9599-7ed33df51163.pdf
https://pim-resources.coleparmer.com/sds/66955.pdf
https://dept.harpercollege.edu/chemistry/msds/Norbornylene.pdf
https://www.benchchem.com/product/b1203257?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/66955.pdf
https://www.benchchem.com/product/b1203257?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/66955.pdf
https://pim-resources.coleparmer.com/sds/66955.pdf
https://pim-resources.coleparmer.com/sds/66955.pdf
https://www.americanelements.com/print/view/pdf/products_sds/block_1?view_args[]=50916
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Keep away from heat, sparks, and open flames.[1][2]

o Take precautionary measures against static discharge.[1]
Storage:

o Store in a tightly sealed container in a cool, dry place.[1][5]

o Keep refrigerated at temperatures below 4°C (39°F).[1]

» Store away from sources of ignition and oxidizing agents.[1][5]
Emergency Procedures: First Aid

In the event of exposure to Bornylene, immediate action is crucial.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes and seek
medical attention.[1]

» Skin Contact: Flush the skin with plenty of water and remove any contaminated clothing.[1] If
irritation develops, seek medical aid.[1]

 Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide
artificial respiration or oxygen and get medical help.[1]

 Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water
and seek medical assistance.[1][2]

Disposal Plan

The disposal of chemical waste must be handled with care to protect the environment and
comply with regulations.

General Principles:

o Chemical waste and residue should be handled in accordance with the product's Material
Safety Data Sheet (MSDS).[7]
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» Waste containers should be clearly labeled, kept clean on the exterior, and closed tightly.[8]
» Do not overfill waste containers; they should not be filled beyond 90% of their capacity.[3]

Disposal of Bornylene Waste:

For spills, absorb the material with absorbent paper, sawdust, or sand.[6]

Place the absorbed waste into an appropriate container.[6]

After the material has been collected, ventilate the area and wash the spill site.[6]

For final disposal, unused or non-recyclable solutions should be handled by a licensed

disposal company.[7]

Experimental Workflow: Handling a Bornylene Spill

The following diagram outlines the procedural steps for safely managing a Bornylene spill in
the laboratory.
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Caption: Workflow for Bornylene Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling
Bornylene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203257#personal-protective-equipment-for-
handling-bornylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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